Cas no 2416217-73-5 (rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate)

rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate structure
2416217-73-5 structure
Product Name:rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate
CAS No:2416217-73-5
MF:C12H21FN2O2
MW:244.305746793747
CID:5902754
PubChem ID:146155253
Update Time:2025-10-29

rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-7455715
    • 2416217-73-5
    • rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate
    • Inchi: 1S/C12H21FN2O2/c1-10(2,3)17-9(16)15-12-6-4-5-11(12,13)7-14-8-12/h14H,4-8H2,1-3H3,(H,15,16)/t11-,12+/m1/s1
    • InChI Key: STJOMMKSWSVGSX-NEPJUHHUSA-N
    • SMILES: F[C@]12CNC[C@]1(CCC2)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 244.15870608g/mol
  • Monoisotopic Mass: 244.15870608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.4Ų

rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate Pricemore >>

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Additional information on rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate

rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate (CAS No. 2416217-73-5): A Comprehensive Overview of Its Properties and Applications

The compound rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate (CAS No. 2416217-73-5) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the octahydrocyclopenta[c]pyrrole core and tert-butyl carbamate moiety, make it a valuable intermediate for drug discovery and development. This article explores its properties, synthesis, and applications while addressing trending topics such as fluorinated compounds in medicine and AI-driven drug design.

One of the most searched questions in the field of organic chemistry is: "What are the applications of fluorinated pyrrolidine derivatives?" The answer lies in compounds like rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate, which exhibit enhanced metabolic stability and bioavailability due to the presence of fluorine. Researchers are increasingly focusing on fluorine-containing scaffolds to improve drug efficacy, a trend reflected in recent publications and patent filings.

The synthesis of CAS No. 2416217-73-5 involves stereoselective fluorination and carbamate protection strategies, topics frequently discussed in organic synthesis forums. Its chiral centers at the 3aR and 6aS positions are critical for its biological activity, aligning with the growing demand for enantioselective synthesis techniques. This compound’s role in protease inhibitor development has also garnered attention, as it mimics transition-state analogs in enzyme catalysis.

From an SEO perspective, users often search for "tert-butyl carbamate derivatives" or "fluoro-pyrrolidine synthesis", highlighting the need for detailed technical content. The octahydrocyclopenta[c]pyrrole framework is another keyword with high search volume, particularly in queries related to conformational rigidity and ring strain effects in drug design. By integrating these terms, this article aims to bridge the gap between academic research and industrial applications.

In conclusion, rac-tert-butyl N-[(3aR,6aS)-6a-fluoro-octahydrocyclopenta[c]pyrrol-3a-yl]carbamate represents a cutting-edge example of how fluorine chemistry and heterocyclic innovation drive modern pharmaceutical advancements. Its CAS No. 2416217-73-5 serves as a pivotal identifier for researchers exploring its potential in targeted therapies and beyond.

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